Cas no 63990-67-0 (Ethanone,1-(3,5-dibromo-2,4,6-trihydroxyphenyl)-)

• Product Name: Ethanone,1-(3,5-dibromo-2,4,6-trihydroxyphenyl)-
• CAS No: 63990-67-0
• MF: C₈H₆Br₂O₄
• MW: 325.938841342926
• CID: 510194
• PubChem ID: 46176
• Update Time: 2025-04-19

Ethanone,1-(3,5-dibromo-2,4,6-trihydroxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-(3,5-dibromo-2,4,6-trihydroxyphenyl)-
• 1-(3,5-dibromo-2,4,6-trihydroxyphenyl)ethanone
• 3',5'-Dibromo-2',4',6'-trihydroxyacetophenone

• Inchi： 1S/C8H6Br2O4/c1-2(11)3-6(12)4(9)8(14)5(10)7(3)13/h12-14H,1H3
• InChI Key： LBLJLTFUJGPYID-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C(=C(C(C)=O)C=1O)O)Br)O

Computed Properties

• Exact Mass: 323.86318
• Monoisotopic Mass: 323.86328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 77.8Ų

Experimental Properties

• PSA: 77.76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones